Cas no 2013430-68-5 (5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2013430-68-5
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5824980
• PubChem ID: 165685825
• Update Time: 2025-06-10

5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2013430-68-5
• EN300-1734469

• Inchi： 1S/C11H11N3O3/c1-14-10(8(6-13-14)11(15)16)7-3-4-12-9(5-7)17-2/h3-6H,1-2H3,(H,15,16)
• InChI Key： MQWYSSKVUMDTMK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2013430-68-5)

5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2013430-68-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of a methoxy-substituted pyridine ring and a methylated pyrazole moiety, contribute to its distinct pharmacological profile.

The chemical structure of 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is characterized by a central pyrazole ring with a methyl group at the 1-position and a carboxylic acid group at the 4-position. The 5-position is substituted with a 2-methoxypyridine moiety, which imparts additional stability and reactivity to the molecule. This structural arrangement is crucial for its binding affinity to various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid in the treatment of inflammatory diseases. In vitro experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to modulate the activity of key enzymes involved in inflammation, such as COX-2 and LOX. These findings suggest that 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid could be a valuable therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has demonstrated promising anticancer properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of cell cycle progression and the activation of pro-apoptotic pathways. Furthermore, it has been observed that this compound can sensitize cancer cells to conventional chemotherapeutic agents, potentially enhancing their efficacy.

The pharmacokinetic properties of 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid have also been investigated in animal models. Results indicate that this compound exhibits good oral bioavailability and favorable distribution characteristics. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and tumors. The compound is metabolized primarily by hepatic enzymes, with major metabolites being excreted in urine and feces. These pharmacokinetic profiles suggest that 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid could be administered orally for therapeutic purposes.

Toxicity studies have revealed that 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is generally well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 300 mg/kg/day. However, higher doses may cause mild gastrointestinal irritation and liver enzyme elevations, which are reversible upon discontinuation of treatment. These findings support the safety profile of this compound for further clinical evaluation.

In conclusion, 5-(2-methoxypyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2013430-68-5) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.